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Compound of Interest

Compound Name: Rhod-FF AM

Cat. No.: B15553576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Function and Mechanism of Action
Rhod-FF AM is a fluorescent indicator designed for the detection of intracellular calcium

([Ca²⁺]). It is a cell-permeant acetoxymethyl (AM) ester derivative of the calcium indicator

Rhod-FF.[1][2] The AM ester modification renders the molecule hydrophobic, allowing it to

passively diffuse across the cell membrane.[3][4] Once inside the cell, ubiquitous intracellular

esterases cleave the AM groups, trapping the now cell-impermeant and fluorescently active

Rhod-FF dye within the cytoplasm.[3][4][5]

Rhod-FF is a low-affinity Ca²⁺ indicator, making it particularly well-suited for measuring high

concentrations of calcium, typically in the range of 10 µM to 200 µM.[5][6] This characteristic is

advantageous for studying cellular compartments with elevated Ca²⁺ levels, such as the

endoplasmic reticulum and mitochondria, where high-affinity indicators would be saturated and

thus insensitive to fluctuations.[1][2] In its unbound state, Rhod-FF is essentially non-

fluorescent. Upon binding to Ca²⁺, it exhibits a significant enhancement in fluorescence

intensity without a spectral shift.[5][6]

Quantitative Data
The following tables summarize the key quantitative properties of Rhod-FF AM and its active

form, Rhod-FF.
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Table 1: Physicochemical and Spectral Properties of Rhod-FF AM

Property Value Source(s)

Molecular Formula C₅₁H₅₅F₂N₄O₁₉ • Br [2]

Molecular Weight 1145.9 g/mol [2][5]

Solubility DMSO [2]

Form Solid [2]

Table 2: Spectroscopic and Binding Properties of Rhod-FF (the active, hydrolyzed form)

Property Value Source(s)

Excitation Maximum (Ex) ~552-553 nm [1][2][7]

Emission Maximum (Em) ~577-580 nm [1][2][7]

Dissociation Constant (Kd) for

Ca²⁺
~320 µM [1][2][3]

Recommended Measurement

Range
10 µM to 200 µM [5][6]

Experimental Protocols
This section provides a detailed methodology for using Rhod-FF AM to measure intracellular

calcium concentrations.

Reagent Preparation
Stock Solution Preparation:

Prepare a 2 to 5 mM stock solution of Rhod-FF AM in high-quality, anhydrous dimethyl

sulfoxide (DMSO).[6]

Aliquot the stock solution into single-use volumes and store at -20°C, protected from light.

Avoid repeated freeze-thaw cycles.[6]
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Working Solution Preparation:

On the day of the experiment, thaw an aliquot of the Rhod-FF AM stock solution to room

temperature.[6]

Prepare a working solution with a final concentration of 2 to 20 µM Rhod-FF AM in a buffer

of your choice (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES - HHBS). For many

cell lines, a final concentration of 4-5 µM is recommended.[6] The optimal concentration

should be determined empirically for your specific cell type and experimental conditions.

To aid in the solubilization of the AM ester in aqueous buffers, the nonionic detergent

Pluronic® F-127 can be added to the working solution at a final concentration of 0.02-0.04%.

[6]

If studying cells that express organic anion transporters, which can extrude the dye, consider

adding an anion transporter inhibitor like probenecid (1 mM) to the buffer.[6]

Cell Loading Procedure
Culture cells on a suitable imaging plate (e.g., black-wall, clear-bottom plates) or coverslips

overnight.[6]

Remove the culture medium. If serum in the medium interferes with subsequent treatments,

wash the cells with the chosen experimental buffer (e.g., HHBS).[8]

Add the Rhod-FF AM working solution to the cells.

Incubate the cells at 37°C for 30 to 60 minutes to allow for de-esterification of the dye by

intracellular esterases.[6] Incubation times may need to be optimized for different cell lines.

After incubation, remove the dye-loading solution and wash the cells with fresh buffer to

remove any excess, unhydrolyzed dye.[6]

Calcium Measurement and Imaging
The loaded cells are now ready for imaging using fluorescence microscopy, a microplate

reader, or flow cytometry.[5]
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For fluorescence microscopy, use a filter set appropriate for rhodamine dyes (e.g., a TRITC

filter set).[6]

For plate reader-based assays, set the excitation wavelength to ~540-552 nm and the

emission wavelength to ~577-590 nm.[2][6]

Establish a baseline fluorescence reading of the resting cells.

Apply your experimental stimulus (e.g., agonist, ionophore) to induce a change in

intracellular calcium concentration.

Record the fluorescence intensity over time to monitor the calcium dynamics.

Visualizations
Signaling Pathway and Mechanism of Action
The following diagram illustrates the mechanism by which Rhod-FF AM enters the cell and

becomes an active calcium indicator, subsequently detecting calcium released from the

endoplasmic reticulum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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